Cas no 8028-48-6 (Orange Oil)

• Product Name: Orange Oil
• CAS No: 8028-48-6
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 48082
• Update Time: 2026-05-14

Orange Oil Chemical and Physical Properties

Names and Identifiers

• Orange Oil
• FEMA 2825
• (2Z,6E)-2,6-dimethyl-10-methylidenedodeca-2,6,11-trienal
• Orange terpenes

• Inchi： InChI=1S/C15H22O/c1-5-13(2)8-6-9-14(3)10-7-11-15(4)12-16/h5,9,11-12H,1-2,6-8,10H2,3-4H3/b14-9+,15-11-
• InChI Key： NOPLRNXKHZRXHT-PVMFERMNSA-N
• SMILES： C=CC(CC/C=C(/CC/C=C(\C=O)/C)\C)=C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8

Experimental Properties

• Color/Form: There are three kinds of cold grinding oil, cold pressed oil and distilled oil in water. The cold milled and cold pressed oil is dark orange or brownish red, and its aroma is close to natural fruit aroma; Distilled oil is light yellow with poor aroma. The physical and chemical properties of oils produced in different regions are slightly different.
• Density: 0.84 g/mL at 25 °C(lit.)
• Boiling Point: 176 °C(lit.)
• Flash Point: 115 °F
• Refractive Index: n20/D 1.472(lit.)
• FEMA: 2824 | ORANGE PEEL, SWEET, EXTRACT (CITRUS SINENSIS L. OSBECK)

Orange Oil Security Information

• Hazardous Material transportation number：UN 2319 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36/37/38-65-51/53-43-38
• Safety Instruction： 26-36-62-61-36/37
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III